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Compound of Interest

Compound Name: 1-Benzyl-3-bromopyrrolidin-2-one

Cat. No.: B1313503 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 1-Benzyl-3-bromopyrrolidin-2-one
(CAS: 77868-84-9) is not readily available. The following guidance is based on the known

hazards of this compound and information from the SDS of structurally similar chemicals.[1] It

is imperative to handle this compound with extreme caution and to conduct a thorough risk

assessment before use.

1. Hazard Identification and Personal Protective Equipment (PPE)

1-Benzyl-3-bromopyrrolidin-2-one is classified as a hazardous substance.[1] The primary

hazards include:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1][2][3]

Causes serious eye irritation (H319)[1][2][3]

Harmful if inhaled (H332)[1]

May cause respiratory irritation (H335)[1][2][3]

Due to these hazards, the following personal protective equipment is mandatory.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or punctures

before use.

Eye and Face Protection Safety goggles and face shield

Use tightly sealed safety

goggles. A face shield should

be worn in addition to goggles,

especially when there is a risk

of splashing.

Skin and Body Protection
Laboratory coat and protective

clothing

A buttoned-up lab coat should

be worn. For larger quantities

or procedures with a higher

risk of exposure, chemical-

resistant coveralls are

recommended.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge, especially

when handling the powder

outside of a fume hood or in

case of poor ventilation.

2. Safe Handling and Operational Plan

Adherence to a strict operational plan is crucial to minimize exposure and ensure safety.
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Step Procedure Key Considerations

1. Preparation

Work in a well-ventilated area,

preferably a chemical fume

hood.[4] Ensure that an

eyewash station and safety

shower are readily accessible.

[4]

Clear the workspace of any

unnecessary items.

2. Donning PPE

Put on all required PPE as

listed in the table above before

handling the chemical.

Follow the correct sequence

for donning PPE to ensure

maximum protection.

3. Handling

Avoid direct contact with the

skin, eyes, and clothing. Do

not breathe in dust or vapors.

[5]

Use appropriate tools (spatula,

etc.) for handling.

4. Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated area.[4] The

recommended storage

temperature is between 2-8°C

under an inert atmosphere.[1]

[6]

Keep away from incompatible

materials such as strong

oxidizing agents.[4]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 1-Benzyl-3-bromopyrrolidin-2-one.
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3. Disposal Plan

Proper disposal of 1-Benzyl-3-bromopyrrolidin-2-one and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Chemical

Dispose of as hazardous waste. Contact a

licensed professional waste disposal service to

dispose of this material.

Contaminated Materials

Any materials that have come into contact with

the chemical (e.g., gloves, paper towels,

spatulas) should be collected in a sealed,

labeled container and disposed of as hazardous

waste.

Empty Containers

Triple rinse the container with a suitable solvent.

The rinsate should be collected and disposed of

as hazardous waste. The empty container can

then be disposed of according to local

regulations.

Disposal Decision Tree
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Caption: Decision tree for the proper disposal of 1-Benzyl-3-bromopyrrolidin-2-one waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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